Cas no 847647-19-2 (2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine)

2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine structure
847647-19-2 structure
Product Name:2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine
CAS No:847647-19-2
MF:C16H26N6O6
MW:398.414243221283
CID:5064826
Update Time:2026-03-01

2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2′,3′-bis-O-(2-methoxyethyl)adenosine (ACI)
    • 2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine
    • Inchi： 1S/C16H26N6O6/c1-24-3-5-26-11-9(7-23)28-15(12(11)27-6-4-25-2)22-8-19-10-13(17)20-16(18)21-14(10)22/h8-9,11-12,15,23H,3-7H2,1-2H3,(H4,17,18,20,21)/t9-,11-,12-,15-/m1/s1
    • InChI Key： IDFCDQNVQDKUMQ-SDBHATRESA-N
    • SMILES： O([C@@H]1[C@H](OCCOC)[C@@H](CO)O[C@H]1N1C=NC2C(=NC(=NC1=2)N)N)CCOC

2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine Production Method

Production Method 1

6482-24-2 6482-24-2
2096-10-8 2096-10-8
847647-19-2 847647-19-2
256224-13-2 256224-13-2
256224-02-9 256224-02-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide ;  rt; 6 h, rt
Reference
Process Research on the Preparation of DMT Protected 2'-O-Methoxyethylguanosine for Oligonucleotide Synthesis in Therapeutic Applications
Taj, Shabbir Ali S.; Narayanan, S.; Meenakshi, S. Suman; Sanghvi, Yogesh S.; Ross, Bruce S.; et al, Nucleosides, 2008, 27(9), 1024-1033

Production Method 2

256224-13-2 256224-13-2
256224-02-9 256224-02-9
847647-19-2 847647-19-2
Reaction Conditions
Reference
An Improved Process for the Manufacture of 5'-O-(4,4'-Dimethoxytrityl)-N2-isobutyryl-2'-O-(2-methoxyethyl)guanosine
McPherson, Andrew K. ; Capaldi, Daniel; Chen, Lijian; Olsen, Philip, Organic Process Research & Development, 2020, 24(11), 2583-2590

Production Method 3

16427-44-4 16427-44-4
2096-10-8 2096-10-8
847647-19-2 847647-19-2
256224-13-2 256224-13-2
256224-02-9 256224-02-9
Reaction Conditions
1.1 Reagents: Lithium bromide ,  Sodium hydride Solvents: Dimethyl sulfoxide ,  Dimethylformamide ;  180 min, 50 - 52 °C
1.2 Reagents: Potassium hydroxide ;  18 h
Reference
Synthesis Study of 2'-O-(2-Methoxyethyl)-Purine Derivatives
Sivets, Grigorii G., Nucleosides, 2007, 26(10-12), 1237-1240

2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine Raw materials

2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine Preparation Products

2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine Related Literature

847647-19-2 (2-Amino-2’,3’-bis-O-(2-methoxyethyl) adenosine) Related Products

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